Cas no 1369292-33-0 (5-Fluoroisoquinoline-1-carbonitrile)
1369292-33-0 structure
Product Name:5-Fluoroisoquinoline-1-carbonitrile
CAS No:1369292-33-0
MF:C10H5FN2
MW:172.15850520134
CID:4821822
Update Time:2023-08-19
5-Fluoroisoquinoline-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-FLUOROISOQUINOLINE-1-CARBONITRILE
- 1-Isoquinolinecarbonitrile, 5-fluoro-
- 5-Fluoroisoquinoline-1-carbonitrile
-
- Inchi: 1S/C10H5FN2/c11-9-3-1-2-8-7(9)4-5-13-10(8)6-12/h1-5H
- InChI Key: ICTFRQQJSRRRSI-UHFFFAOYSA-N
- SMILES: FC1=CC=CC2C(C#N)=NC=CC=21
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 232
- XLogP3: 2.3
- Topological Polar Surface Area: 36.7
5-Fluoroisoquinoline-1-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM229040-1g |
5-Fluoroisoquinoline-1-carbonitrile |
1369292-33-0 | 97% | 1g |
$425 | 2021-08-04 | |
| Chemenu | CM229040-1g |
5-Fluoroisoquinoline-1-carbonitrile |
1369292-33-0 | 97% | 1g |
$*** | 2023-03-30 | |
| Alichem | A189009443-1g |
5-Fluoroisoquinoline-1-carbonitrile |
1369292-33-0 | 95% | 1g |
$505.05 | 2022-04-02 | |
| Enamine | EN300-320476-0.05g |
5-fluoroisoquinoline-1-carbonitrile |
1369292-33-0 | 0.05g |
$1188.0 | 2023-02-24 | ||
| Enamine | EN300-320476-0.1g |
5-fluoroisoquinoline-1-carbonitrile |
1369292-33-0 | 0.1g |
$1244.0 | 2023-02-24 | ||
| Enamine | EN300-320476-0.25g |
5-fluoroisoquinoline-1-carbonitrile |
1369292-33-0 | 0.25g |
$1300.0 | 2023-02-24 | ||
| Enamine | EN300-320476-0.5g |
5-fluoroisoquinoline-1-carbonitrile |
1369292-33-0 | 0.5g |
$1357.0 | 2023-02-24 | ||
| Enamine | EN300-320476-1.0g |
5-fluoroisoquinoline-1-carbonitrile |
1369292-33-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-320476-2.5g |
5-fluoroisoquinoline-1-carbonitrile |
1369292-33-0 | 2.5g |
$2771.0 | 2023-02-24 | ||
| Enamine | EN300-320476-5.0g |
5-fluoroisoquinoline-1-carbonitrile |
1369292-33-0 | 5.0g |
$4102.0 | 2023-02-24 |
5-Fluoroisoquinoline-1-carbonitrile Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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